Cas no 952287-50-2 ((1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol)

(1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol is a chiral heterocyclic compound featuring a triazole core functionalized with a hydroxymethyl group and a (2S)-pyrrolidin-2-ylmethyl substituent. This structure imparts versatility in medicinal chemistry and asymmetric synthesis, serving as a valuable intermediate for the development of pharmacologically active molecules. The hydroxymethyl group enhances solubility and provides a handle for further derivatization, while the stereocenter at the pyrrolidine moiety enables enantioselective applications. Its rigid triazole-pyrrolidine scaffold may contribute to binding affinity in biologically relevant targets. The compound is particularly useful in fragment-based drug discovery and as a building block for peptidomimetics or enzyme inhibitors. Proper handling is advised due to potential reactivity of the hydroxyl and secondary amine functionalities.
(1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol structure
952287-50-2 structure
Product Name:(1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol
CAS No:952287-50-2
MF:C8H14N4O
MW:182.222960948944
MDL:MFCD29033750
CID:5233176
PubChem ID:98042438
Update Time:2026-03-08

(1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-{[(2S)-pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol
    • 1H-1,2,3-Triazole-4-methanol, 1-[(2S)-2-pyrrolidinylmethyl]-
    • (1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol
    • MDL: MFCD29033750
    • Inchi: 1S/C8H14N4O/c13-6-8-5-12(11-10-8)4-7-2-1-3-9-7/h5,7,9,13H,1-4,6H2/t7-/m0/s1
    • InChI Key: WQVPUMRTJVBWQD-ZETCQYMHSA-N
    • SMILES: N1(C[C@@H]2CCCN2)C=C(CO)N=N1

(1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol Pricemore >>

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Additional information on (1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol

Compound CAS No 952287-50-2: (1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol

The compound CAS No 952287-50-2, also known as (1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a promising candidate for advanced applications in drug delivery systems, catalytic processes, and material synthesis.

The molecular structure of this compound is characterized by a pyrrolidine ring with an S-configured chiral center, which imparts stereochemical specificity to the molecule. The presence of a triazole ring further enhances its reactivity and stability, making it suitable for applications that require precise molecular interactions. Recent studies have highlighted the importance of such heterocyclic compounds in enhancing the bioavailability of drugs and improving the efficiency of catalytic reactions.

One of the most notable aspects of this compound is its methanol group, which plays a critical role in its solubility and reactivity. This functional group allows for easy modification and integration into larger molecular frameworks, enabling its use in the development of complex biomolecules and advanced materials. Researchers have demonstrated that the methanol group can be readily substituted with other functional groups to tailor the compound's properties for specific applications.

The synthesis of CAS No 952287-50-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of enantioselective catalysts has been particularly effective in achieving high yields and excellent stereochemical control during the synthesis. This approach not only ensures the purity of the final product but also minimizes waste, aligning with current trends toward sustainable chemical manufacturing.

In terms of applications, this compound has shown great promise in the field of drug delivery systems. Its unique combination of a chiral pyrrolidine ring and a triazole ring makes it an ideal candidate for designing drug carriers that can target specific tissues or cells. Recent studies have demonstrated that this compound can be used to create nanoparticles with enhanced drug-loading capacities and improved biocompatibility.

Another area where this compound has gained traction is in catalytic processes. The triazole ring's ability to coordinate with metal ions makes it a valuable component in homogeneous catalysts for various organic transformations. Researchers have reported that this compound can significantly accelerate reactions such as alkene hydroxylation and C-H activation, offering a more efficient alternative to traditional catalysts.

Furthermore, the compound's structural versatility has led to its exploration in material science applications. By incorporating this molecule into polymer networks, scientists have developed materials with improved mechanical properties and thermal stability. These materials hold potential for use in high-performance composites and advanced coatings.

The safety profile of CAS No 952287-50-2 has also been thoroughly investigated to ensure its safe handling and use in industrial settings. Studies indicate that proper precautions during synthesis and application can mitigate any potential risks associated with its use. Regulatory compliance remains a priority in all stages of its development and deployment.

In conclusion, CAS No 952287-50-2, or (1-{(2S)-pyrrolidin-2-ylmethyl}-1H-1,2,3-triazol-4-yl)methanol, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences.

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